(S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

• CAS RN: 1393176-03-8
• Molecular Formula: C15H15N3
• Molecular Weight: 237.30 g/mol
• IUPAC Name: (1S)-1-(1-phenylbenzimidazol-2-yl)ethanamine
• InChI: InChI=1S/C15H15N3/c1-11(16)15-17-13-9-5-6-10-14(13)18(15)12-7-3-2-4-8-12/h2-11H,16H2,1H3/t11-/m0/s1
• InChI Key: PYHXHXAQVLKMDM-NSHDSACASA-N
• Isomeric SMILES: C[C@@H](C1=NC2=CC=CC=C2N1C3=CC=CC=C3)N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1C3=CC=CC=C3)N

Description

(S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-YL)ethanamine is a useful research compound. Its molecular formula is C15H15N3 and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[1-(2-Phenylaminophenylcarbamoyl)ethyl]carbamic acid tertbutyl ester (400 mg, 1.59 mmol) was suspended in AcOH (4 mL) and the resulting mixture was heated at 80° C. for 12 h whereupon the mixture clarified. The cooled solution was diluted with toluene and volatiles removed under reduced pressure. The resulting residue was stirred with TFA (4 mL) for 2 h and the resulting solution was loaded onto an SCX-2 cartridge which was initially washed with MeOH. The product was eluted with 2M NH3/MeOH and further purified by column chromatography (Si—PCC, gradient 0-6% MeOH in DCM) affording 1-(1-phenyl-1H-benzo[d]imidazol-2-yl)ethanamine as a white crystalline solid (211 mg, 80%). LCMS: RT 0.27 min [M−NH2]+ 221.1. The enantiomers, (S)-1-(1-phenyl-1H-benzo[d]imidazol-2-yl)ethanamine and (R)-1-(1-phenyl-1H-benzo[d]imidazol-2-yl)ethanamine can be resolved and separated. Alternatively, (S)-1-(1-phenyl-1H-benzo[d]imidazol-2-yl)ethanamine can be prepared from enantiopure (S)-2-tertbutoxycarbonylaminopropionic acid.